Cas no 788799-69-9 ((2S)-1,4-bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid)

(2S)-1,4-bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid structure

788799-69-9 structure

Product Name:(2S)-1,4-bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid

CAS No:788799-69-9

MF:C₁₅H₂₆N₂O₆

MW:330.376744747162

MDL:MFCD02179096

CID:554982

PubChem ID:40419050

Update Time:2024-10-27

(2S)-1,4-bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (S)-1,4-Bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid
- (2S)-1,4-bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid
- (2S)-1,4-bis(1,1-dimethylethyl) ester-1,2,4-Piperazinetricarboxylic acid
- (S)-1,4-N-Diboc-2-piperazine-2-carboxylic acid
- 1,2,4-Piperazinetricarboxylic acid, 1,4-bis(1,1-diMethylethyl) ester, (2S)-
- CS-M0445
- MFCD02179096
- (S)-1,4-bisBOC-piperazine-2-carboxylic acid
- (2S)-1,4-bis[(2-methylpropan-2-yl)oxycarbonyl]piperazine-2-carboxylic acid
- AMY37535
- (2S)-1,4-bis(Boc)-piperazine-2-carboxylic acid
- IIZGWFQKLVCLLA-JTQLQIEISA-N
- (S)-1,4-Diboc-2-Piperazine-2-Carboxylic Acid
- (2S)-1,4-bis[(tert-butoxy)carbonyl]piperazine-2-carboxylic acid
- AS-37846
- 788799-69-9
- (S)-1,4bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid
- AKOS015841548
- (S)-1,4-(DI-BOC)-PIPERAZINE-2-CARBOXYLIC ACID
- (S)-1,4-(Di-Boc)piperaZine-2-carboxylic acid
- SCHEMBL2364954
- (S)-1,4-Bis(tert-butoxycarbonyl)piperazine-2-carboxylicacid
- 1,2,4-Piperazinetricarboxylic acid, 1,4-bis(1,1-dimethylethyl) ester, (S)- (ZCI)
- 1,4-Bis(1,1-dimethylethyl) (2S)-1,2,4-piperazinetricarboxylate (ACI)
- DB-011904
- (S)-1,4-BIS-BOC-PIPERAZINE-2-CARBOXYLIC ACID
- MDL： MFCD02179096
- Inchi： 1S/C15H26N2O6/c1-14(2,3)22-12(20)16-7-8-17(10(9-16)11(18)19)13(21)23-15(4,5)6/h10H,7-9H2,1-6H3,(H,18,19)/t10-/m0/s1
- InChI Key： IIZGWFQKLVCLLA-JTQLQIEISA-N
- SMILES： C(N1CCN(C(=O)OC(C)(C)C)C[C@H]1C(=O)O)(=O)OC(C)(C)C

Computed Properties

Exact Mass: 330.17918
Monoisotopic Mass: 330.179
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 23
Rotatable Bond Count: 7
Complexity: 477
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 96.4A^2
XLogP3: 1.4

Experimental Properties

Density: 1.201
Boiling Point: 443.888°C at 760 mmHg
Flash Point: 222.256°C
Refractive Index: 1.503
PSA: 96.38
LogP: 1.80320

(2S)-1,4-bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A139002307-1g	(S)-1,4-Bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid	788799-69-9	95%	1g	$195.00	2023-09-01
Alichem	A139002307-5g	(S)-1,4-Bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid	788799-69-9	95%	5g	$750.20	2023-09-01
Alichem	A139002307-25g	(S)-1,4-Bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid	788799-69-9	95%	25g	$2458.61	2023-09-01
Chemenu	CM169598-5g	(S)-1,4-Bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid	788799-69-9	95%	5g	$458	2021-08-05
ChemScence	CS-M0445-250mg	(S)-1,4-Bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid	788799-69-9	≥97.0%	250mg	$61.0	2022-04-26
ChemScence	CS-M0445-1g	(S)-1,4-Bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid	788799-69-9	≥97.0%	1g	$145.0	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P15820-1g	(S)-1,4-Bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid	788799-69-9		1g	¥3712.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P15820-250mg	(S)-1,4-Bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid	788799-69-9		250mg	¥1332.0	2021-09-08
abcr	AB457508-250 mg	(S)-1,4-(Di-Boc)-piperazine-2-carboxylic acid	788799-69-9		250MG	€136.10	2022-06-10
abcr	AB457508-1 g	(S)-1,4-(Di-Boc)piperazine-2-carboxylic acid, 95%; .	788799-69-9	95%	1g	€75.90	2023-07-18

(2S)-1,4-bis(tert-butoxycarbonyl)piperazine-2-carboxylic acid Production Method

Production Method 1

24424-99-5

158663-69-5

788799-69-9

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: Tetrahydrofuran ; 20 h, 23 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4, rt

Reference

A practical synthesis of differentially protected 2-(hydroxymethyl)piperazines

Gao, Hongwu; Renslo, Adam R., Journal of Organic Chemistry, 2007, 72(22), 8591-8592

Production Method 2

24424-99-5

158663-69-5

788799-69-9

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: 1,4-Dioxane , Water ; basified, rt; overnight, rt

Reference

A new chiral, poly-imidazole N8-ligand and the related di- and tri-copper(II) complexes: synthesis, theoretical modelling, spectroscopic properties, and biomimetic stereoselective oxidations

Mutti, Francesco G.; Gullotti, Michele; Casella, Luigi; Santagostini, Laura; Pagliarin, Roberto; et al, Dalton Transactions, 2011, 40(20), 5436-5457